Cas no 379707-96-7 (3-(4-Chlorophenyl)-6-(2-hydroxy-3-methoxyphenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione)

• Product Name: 3-(4-Chlorophenyl)-6-(2-hydroxy-3-methoxyphenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione
• CAS No: 379707-96-7
• MF: C₁₉H₁₄ClN₅O₄
• MW: 411.798562526703
• MDL: MFCD00170660
• CID: 5019503
• Update Time: 2023-08-25

3-(4-Chlorophenyl)-6-(2-hydroxy-3-methoxyphenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-CHLOROPHENYL)-6-(2-HYDROXY-3-METHOXYPHENYL)-4-IMINO-1,3,7-TRIHYDRO-5,7-DIAZAQUINAZOLINE-2,8-DIONE
• 3-(4-chlorophenyl)-6-(2-hydroxy-3-methoxyphenyl)-4-imino-1H,2H,3H,4H,7H,8H-[1,3]diazino[5,4-d]pyrimidine-2,8-dione
• 3-(4-Chlorophenyl)-6-(2-hydroxy-3-methoxyphenyl)-4-imino-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• MDL： MFCD00170660
• Inchi： 1S/C19H14ClN5O4/c1-29-12-4-2-3-11(15(12)26)17-22-13-14(18(27)24-17)23-19(28)25(16(13)21)10-7-5-9(20)6-8-10/h2-8,26H,21H2,1H3,(H,22,24,27)
• InChI Key： PFBPWISIKXNDLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C2C(NC(C3C=CC=C(C=3O)OC)=NC2=C1N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 802
• XLogP3: 1.9
• Topological Polar Surface Area: 130